Cas no 1235650-28-8 (2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide)

• Product Name: 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide
• CAS No: 1235650-28-8
• MF: C₁₄H₁₂N₄O₃S₂
• MW: 348.400079727173
• CID: 5899879
• PubChem ID: 49679302
• Update Time: 2025-11-02

2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, 2-(acetylamino)-N-[4-(2-furanyl)-2-thiazolyl]-
• 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide
• 1235650-28-8
• F2202-3272
• 2-(2-acetamidothiazol-4-yl)-N-(4-(furan-2-yl)thiazol-2-yl)acetamide
• AKOS024628527

• Inchi： 1S/C14H12N4O3S2/c1-8(19)15-13-16-9(6-22-13)5-12(20)18-14-17-10(7-23-14)11-3-2-4-21-11/h2-4,6-7H,5H2,1H3,(H,15,16,19)(H,17,18,20)
• InChI Key： MZAXHFOADAFSHF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=NC(C3=CC=CO3)=CS2)=O)N=C1NC(C)=O

Computed Properties

• Exact Mass: 348.03508260g/mol
• Monoisotopic Mass: 348.03508260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide

Comprehensive Analysis of 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide (CAS No. 1235650-28-8)

The compound 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide (CAS No. 1235650-28-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, which combines thiazole and furan rings, two heterocyclic motifs known for their biological relevance. This article delves into the properties, applications, and recent advancements related to this compound, addressing common queries and emerging trends in the scientific community.

One of the most frequently searched questions about 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide revolves around its potential therapeutic applications. Researchers have explored its role as a kinase inhibitor, particularly in targeting enzymes involved in inflammatory pathways. The presence of the thiazole moiety, a common feature in FDA-approved drugs, suggests its potential for modulating protein-protein interactions. Recent studies highlight its efficacy in preclinical models of chronic diseases, aligning with the growing demand for novel small-molecule therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 1235650-28-8 serves as a critical identifier for researchers sourcing high-purity samples. Its structural complexity poses challenges in large-scale synthesis, a topic often discussed in forums dedicated to organic synthesis optimization. The incorporation of both furan and thiazole rings requires meticulous control over reaction conditions to avoid side products—a concern frequently raised by pharmaceutical chemists.

In the context of AI-driven drug discovery, 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide has emerged as a case study for machine learning models predicting ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Computational chemists are particularly interested in its hydrogen-bonding capacity, which influences solubility and membrane permeability—key factors in the "Lipinski's Rule of Five" framework. These aspects resonate with the increasing integration of cheminformatics tools in modern research.

The compound's spectroscopic characterization (NMR, IR, and mass spectrometry) is another hot topic, especially for analytical chemists verifying batch consistency. Discussions often focus on distinguishing between the thiazol-4-yl and thiazol-2-yl proton signals in 1H-NMR spectra—a technical nuance crucial for quality control in contract research organizations (CROs).

Environmental scientists have also examined the biodegradation pathways of such heterocyclic compounds, given the industry's shift toward green chemistry principles. While 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide isn't classified as hazardous, its persistence in aqueous systems remains an active area of study, particularly in wastewater treatment research.

Patent landscapes reveal that derivatives of this compound are being explored for non-opioid pain management—a timely subject given the global focus on alternatives to narcotics. The furan-thiazole hybrid scaffold appears to interact with TRP channels, a mechanism distinct from traditional NSAIDs, making it relevant to current pain research trends.

In material science, the conjugated system of 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide has sparked interest for organic semiconductor applications. Its ability to form stable thin films is being investigated for flexible electronics—a sector experiencing exponential growth due to wearable technology demands.

For those inquiring about supply chain availability, it's noteworthy that manufacturers typically provide this compound in milligram to gram quantities, with purity levels exceeding 98% (HPLC). Storage recommendations emphasize protection from light and moisture, reflecting standard practices for N-acetylated heterocycles.

As the scientific community continues to explore multi-target drug design, compounds like 2-(2-acetamido-1,3-thiazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide serve as valuable prototypes. Their structural diversity enables simultaneous modulation of multiple biological targets—an approach gaining traction in complex disease treatment paradigms.